3-(2,4-DIMETHYLPENTAN-3-YL)-1-PHENYLUREA

• IUPAC Name: 1-(2,4-dimethylpentan-3-yl)-3-phenylurea
• InChI: InChI=1S/C14H22N2O/c1-10(2)13(11(3)4)16-14(17)15-12-8-6-5-7-9-12/h5-11,13H,1-4H3,(H2,15,16,17)
• InChI Key: JINNPSDCZXWMJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C)C)NC(=O)NC1=CC=CC=C1
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol

Description

3-(2,4-Dimethylpentan-3-yl)-1-phenylurea is a substituted urea derivative characterized by a phenyl group attached to one nitrogen atom of the urea moiety and a branched 2,4-dimethylpentan-3-yl group on the adjacent nitrogen. Urea derivatives are often studied for their hydrogen-bonding capabilities, solubility profiles, and biological activity, which are influenced by substituent branching and aromatic modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,4-dimethylpentan-3-yl)-1-phenylurea typically involves the reaction of 2,4-dimethylpentan-3-amine with phenyl isocyanate. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of isocyanate. The general reaction scheme is as follows:

$$\text{2,4-Dimethylpentan-3-amine} + \text{Phenyl isocyanate} \rightarrow \text{3-(2,4-Dimethylpentan-3-yl)-1-phenylurea}$$2,4-Dimethylpentan-3-amine+Phenyl isocyanate→3-(2,4-Dimethylpentan-3-yl)-1-phenylurea

The reaction is usually conducted in an inert solvent such as dichloromethane or toluene at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 3-(2,4-dimethylpentan-3-yl)-1-phenylurea can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions and improves the yield and purity of the product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(2,4-Dimethylpentan-3-yl)-1-phenylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide. This reaction typically leads to the formation of corresponding urea derivatives with oxidized side chains.

Reduction: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of amine derivatives.

Substitution: The phenyl group in the compound can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Oxidized urea derivatives.

Reduction: Amine derivatives.

Substitution: Nitro, sulfo, or halo derivatives of the phenyl group.

Scientific Research Applications

3-(2,4-Dimethylpentan-3-yl)-1-phenylurea has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical intermediate in the synthesis of drugs.

Industry: Used in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 3-(2,4-dimethylpentan-3-yl)-1-phenylurea involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, leading to the modulation of their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing the substrate from accessing the enzyme. This inhibition can result in various biological effects, such as antimicrobial or anticancer activity.

Comparison with Similar Compounds

The following analysis compares 3-(2,4-dimethylpentan-3-yl)-1-phenylurea with structurally related phenylurea derivatives, focusing on molecular properties, substituent effects, and safety considerations.

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Features
3-(2,4-Dimethylpentan-3-yl)-1-phenylurea	C₁₄H₂₂N₂O	234.34 (calculated)	Branched alkyl (2,4-dimethylpentan-3-yl)	High steric hindrance; potential for enhanced lipophilicity and thermal stability.
1-(2-Methoxyphenyl)-3-propylurea	C₁₁H₁₆N₂O₂	208.26	Methoxy-phenyl, propyl	Polar methoxy group increases solubility; used in early-stage research .
1-(2,3-Dichlorophenyl)-3-phenylurea	C₁₃H₁₀Cl₂N₂O	281.14	Dichloro-phenyl	Chlorine substituents enhance electronegativity; potential herbicide activity .
Centralite (1,3-Diethyl-1,3-diphenylurea)	C₁₇H₂₀N₂O	268.35	Diethyl, diphenyl	Symmetrical structure; historically used as a stabilizer in explosives .
3-[3-(Dimethylamino)propyl]-1-phenylurea	C₁₂H₁₉N₃O	221.30	Dimethylamino-propyl	Tertiary amine group enables pH-dependent solubility; lab-use restrictions .

Substituent Effects:

• Aromatic Modifications : Chlorine (in 1-(2,3-dichlorophenyl)-3-phenylurea) and methoxy groups (in 1-(2-methoxyphenyl)-3-propylurea) alter electronic properties, affecting reactivity and solubility.
• Symmetry : Centralite’s symmetrical diphenyl structure enhances crystallinity and stability, making it suitable for industrial applications .